Cas no 1804076-61-6 (1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one
• CAS No: 1804076-61-6
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4975425
• Update Time: 2025-07-21

1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O2/c1-2-16-12-4-3-9(7-13)10(6-12)5-11(15)8-14/h3-4,6H,2,5,7-8H2,1H3
• InChI Key： IQDKCVTWVQPWHH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1CC(CBr)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one (CAS No. 1804076-61-6)

1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its versatile structural features. The compound, identified by its CAS number 1804076-61-6, possesses a unique combination of functional groups that make it a valuable intermediate in the synthesis of more complex molecules. Specifically, the presence of a bromomethyl group and an ethoxy substituent on a phenyl ring, coupled with an acetyl moiety on a propyl chain, provides multiple sites for further chemical modification. This structural diversity allows for its application in various synthetic pathways, particularly in the development of bioactive molecules.

The compound's significance is further underscored by its potential applications in medicinal chemistry. Researchers have been exploring its utility as a building block for the synthesis of novel pharmacophores. The bromomethyl group, for instance, is a well-known handle for introducing nucleophilic substitution reactions, enabling the attachment of diverse functional units. This reactivity has been leveraged in the construction of heterocyclic frameworks, which are prevalent in many biologically active compounds. Additionally, the ethoxy group on the phenyl ring can participate in various electronic and steric interactions, influencing the overall properties of the derived molecules.

In recent years, there has been a surge in interest regarding small molecule modulators that target specific biological pathways. 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one has been investigated as a precursor in the synthesis of molecules that interact with enzymes and receptors involved in metabolic disorders and inflammatory responses. The acetyl group on the propyl side chain can be further functionalized to introduce additional pharmacological properties, such as lipophilicity or solubility enhancements. Such modifications are crucial for optimizing drug-like characteristics, including bioavailability and target engagement.

The compound's structural motifs are also relevant in the context of material science and agrochemical applications. The bromomethyl functionality allows for cross-coupling reactions with organometallic reagents, facilitating the construction of more complex aromatic systems. These systems can exhibit unique electronic properties, making them suitable for applications in organic electronics or as intermediates in high-performance polymers. Moreover, the ethoxy-substituted phenyl ring can influence the agrochemical properties of derived compounds, such as herbicidal or fungicidal activities.

From a synthetic chemistry perspective, 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one serves as an excellent scaffold for methodological development. Its reactivity profile has been utilized to explore new synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions or photoredox processes. These advancements not only contribute to the efficiency of its preparation but also provide insights into more general synthetic principles applicable to other structurally related compounds. Such methodological innovations are essential for accelerating drug discovery pipelines and expanding the chemical toolbox available to synthetic chemists.

The compound's role in medicinal chemistry is further highlighted by its incorporation into libraries designed for high-throughput screening (HTS). By systematically varying substituents around its core structure, researchers can generate diverse analogues with tailored biological activities. This approach has been instrumental in identifying lead compounds that exhibit promising interactions with therapeutic targets. The bromomethyl and ethoxy groups provide distinct handles for further derivatization, allowing for rapid exploration of structure-activity relationships (SAR). Such libraries are critical resources for academic and industrial research teams aiming to develop next-generation therapeutics.

Recent studies have also explored the potential of 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one in combinatorial chemistry applications. By employing techniques such as split-pool synthesis or microarray-based platforms, researchers can generate vast collections of derivatives efficiently. These collections can then be screened against biological assays to identify novel active entities. The compound's structural flexibility makes it an ideal candidate for such approaches, where maximizing diversity is key to discovering unique pharmacological effects.

The synthesis and handling of 1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one require careful consideration of reaction conditions to ensure optimal yields and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. Techniques such as catalytic asymmetric synthesis or solvent-free reactions have been explored to enhance sustainability while maintaining high chemical efficiency. These efforts align with broader industry trends toward environmentally responsible chemical processes.

In conclusion,1-Bromo-3-(2-(bromomethyl)-5-ethoxyphenyl)propan-2-one (CAS No. 1804076-61-6) represents a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it a valuable intermediate for pharmaceutical synthesis, material science innovations, and agrochemical developments. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in synthetic chemistry endeavors aimed at creating novel bioactive molecules.